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An In-depth Technical Guide to (E)-O-(3-Chloroallyl)hydroxylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-O-(3-Chloroallyl)hydroxylamine hydrochloride is a chemical compound with applications
in organic synthesis. This technical guide provides a comprehensive overview of its chemical
and physical properties, synthesis, and safety information, tailored for professionals in research
and development. The hydrochloride salt form enhances the stability of the parent compound,
(E)-O-(3-Chloroallyl)hydroxylamine, facilitating its use as a reagent.

Chemical and Physical Properties

(E)-O-(3-Chloroallyl)hydroxylamine hydrochloride is a white powder.[1] The following tables
summarize its key identifiers and physicochemical properties.

Table 1: Compound Identification

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b150716?utm_src=pdf-interest
https://www.benchchem.com/product/b150716?utm_src=pdf-body
https://www.benchchem.com/product/b150716?utm_src=pdf-body
https://www.benchchem.com/product/b150716?utm_src=pdf-body
https://www.alfa-chemistry.com/cas_96992-71-7.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value

CAS Number 96992-71-1
1E)-3-(aminooxy)-1-chloro-1-propene

IUPAC Name (1E)-3+ Y) Prop
hydrochloride
(E)-O-(3-Chloro-2-propenyl)hydroxylamine

Synonyms hydrochloride, (3-trans-Chloroallyl)oxyamine

hydrochloride[1]

Molecular Formula

CsH-CI2NO[1][2]

SMILES

C(/C=CICI)ON.CI[3]

InChl Key

GZDAGPDHXQKVHK-TYYBGVCCSA-NI[3]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 144.00 g/mol [1][3]

Appearance White powder[1]

Melting Point 180°C[1]; 164-165°C (recrystallized: 182-183°C)
[4]

Boiling Point 170°C at 760 mmHg[1]

Density 1.295 g/cm3[1]

Flash Point 56.6°CJ[1]

Purity =95%

Storage Temperature Ambient

Synthesis and Experimental Protocols

The synthesis of (E)-O-(3-Chloroallyl)hydroxylamine hydrochloride typically involves the

reaction of trans-1,3-dichloropropene with a hydroxylamine derivative, followed by hydrolysis.

[4115]
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Experimental Protocol for Synthesis

A documented method for the preparation of O-(trans-chloroallyl)hydroxylamine hydrochloride
involves a multi-step process.[4] Initially, ethyl acetroximate is formed. This intermediate is then
O-alkylated using trans-1,3-dichloropropene in the presence of sodium hydroxide. The resulting
ethyl O-(trans-chloroallyl)acethydroximate is subsequently hydrolyzed with dilute hydrochloric
acid to yield the final product.[4] The aqueous phase containing the hydrochloride salt is then
separated and can be concentrated to isolate the compound.[4]

Another general approach describes the reaction of trans-1,3-dichloropropene directly with
hydroxylamine, catalyzed by an acid like hydrochloric acid, at temperatures ranging from 20°C
to 75°C.[5] The product is then extracted and purified as the hydrochloride salt.[5]
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Synthesis Workflow for (E)-O-(3-Chloroallyl)hydroxylamine Hydrochloride

Step 1: O-Alkylation

Ethyl Acetroximate trans-1,3-Dichloropropene Sodium Hydroxide

O-Alkylation

(50-80°C)

Ethyl O-(trans-chloroallyl)acethydroximate

Step 2: Hydrolysis

Dilute Hydrochloric Acid Ethyl O-(trans-chloroallyl)acethydroximate

Hydrolysis

(20-45°C)

Aqueous Phase containing Product

Step 3: Isolation

Aqueous Phase

Evaporation & Drying
(E)-O-(3-Chloroallyl)hydroxylamine
Hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow based on patent EP0440582A1.[4]
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Applications in Synthesis

The parent compound, (E)-O-(3-Chloroallyl)hydroxylamine, is utilized as a reagent in the
synthesis of more complex molecules.[5] It is particularly noted for its use in preparing 5-
(dioxabicyclohept-6-yl)cyclohexenone oxime ethers, which have applications as herbicides and
plant growth regulators.[6] In the pharmaceutical sector, it is explored for its potential in
developing novel antimicrobial agents.[5]

Safety and Handling

(E)-O-(3-Chloroallyl)hydroxylamine hydrochloride is classified as an irritant. The safety data
for hydroxylamine hydrochloride, a related compound, indicates it is toxic if swallowed, harmful
in contact with skin, and can cause serious eye irritation.[2][7] It is also sensitive to moisture
and air.[7][8]

Recommended Safety Precautions:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[2]

+ Handling: Use in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust.
[5][9] Avoid contact with skin and eyes.[2]

o Storage: Store in a tightly closed container in a dry, well-ventilated place.[7] While the
hydrochloride salt is stable at ambient temperatures, the free base requires storage in a
freezer under an inert atmosphere.[5][10]

o Fire Safety: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide for
extinguishing fires.[2] Note that heating hydroxylamine compounds may pose an explosion
risk.[8][11]

o First Aid: In case of contact, flush the affected area with plenty of water. If inhaled, move to
fresh air. If swallowed, rinse the mouth with water and seek immediate medical attention.[2]
Always consult the Safety Data Sheet (SDS) before handling.[2]

Conclusion
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(E)-O-(3-Chloroallyl)hydroxylamine hydrochloride is a valuable reagent in synthetic
chemistry, particularly for applications in the agricultural and pharmaceutical industries. Its well-
defined properties and synthesis routes allow for its effective use in the development of new
chemical entities. Proper handling and adherence to safety protocols are essential when
working with this compound due to its potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150716?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

